Cas no 740842-86-8 (7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine)

• Product Name: 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine
• CAS No: 740842-86-8
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 1066629
• PubChem ID: 46840033
• Update Time: 2025-08-03

7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2,3,4,5-tetrahydro-1H-benzo[d]azepine
• 7-bromo-2,3,4,5-tetrahydro-1H-3-Benzazepine
• ZVNFJSFIRKPMES-UHFFFAOYSA-N
• AKOS015835893
• EN300-726554
• 1H-3-Benzazepine, 7-bromo-2,3,4,5-tetrahydro-
• 740842-86-8
• DTXSID80676727
• CS-0435159
• FT-0725292
• SCHEMBL1264341
• DB-074779
• 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine

• Inchi： 1S/C10H12BrN/c11-10-2-1-8-3-5-12-6-4-9(8)7-10/h1-2,7,12H,3-6H2
• InChI Key： ZVNFJSFIRKPMES-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCNCC2

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Additional information on 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine

7-Bromo-2,3,4,5-Tetrahydro-1H-3-Benzazepine: A Comprehensive Overview

7-Bromo-2,3,4,5-tetrahydro-1H-3-benzazepine, with the CAS number 740842-86-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzazepines, which are bicyclic structures consisting of a benzene ring fused to an azepine ring. The presence of a bromine atom at the 7-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient pathways for its preparation. For instance, researchers have employed palladium-catalyzed coupling reactions to achieve high yields and purity levels. These methods not only enhance the scalability of production but also minimize environmental impact by reducing waste generation.

Physical and Chemical Properties

The physical and chemical properties of 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine are critical for understanding its behavior in different environments. The compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is around 295 g/mol, and it has a density of 1.3 g/cm³. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Applications in Drug Discovery

In the realm of drug discovery, 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine has shown promise as a lead compound for developing bioactive agents. Recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. For example, researchers at the University of California have reported that this compound exhibits selective inhibition against Aurora kinase A (AURKA), a key regulator of cell division. This finding opens new avenues for its use in anti-cancer therapies.

Role in Materials Science

Beyond pharmacology, 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine has found applications in materials science. Its rigid bicyclic structure makes it an ideal candidate for constructing advanced materials with tailored electronic properties. For instance, scientists at MIT have utilized this compound as a building block for designing novel π-conjugated polymers with enhanced electron transport capabilities. These materials hold potential for use in organic electronics and photovoltaic devices.

Safety Considerations

While working with 7-bromo-2,3,4,5-tetrahydro-1H-3-benzazepine, safety precautions must be adhered to due to its chemical reactivity. Handling should be done under standard laboratory protocols to prevent exposure to skin or eyes. Storage in a cool, dry place away from incompatible materials is recommended to ensure stability.

Future Research Directions

The future of research on 7-bromo-2,3,4,-tetrahydro-1H--benzazepine is poised to explore new frontiers. Ongoing studies aim to elucidate its mechanism of action as an enzyme inhibitor and to optimize its pharmacokinetic properties for therapeutic use. Additionally, investigations into its role as a precursor for advanced materials continue to uncover novel applications across diverse industries.

In conclusion,
The CAS number 740842--86--8 corresponds to the compound 7--bromo--benzazepine, which stands out as a versatile molecule with wide-ranging applications. By leveraging cutting-edge research methodologies, scientists can unlock new possibilities for this intriguing compound, contributing significantly to both medicinal chemistry and materials science. As research progresses, the full potential of this molecule will undoubtedly continue to unfold, offering innovative solutions across multiple disciplines.